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molecular formula C10H16O B1585486 2-Pentyl-2-cyclopenten-1-one CAS No. 25564-22-1

2-Pentyl-2-cyclopenten-1-one

Cat. No. B1585486
CAS RN: 25564-22-1
M. Wt: 152.23 g/mol
InChI Key: ILHZVKAXFCDFMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06500990B2

Procedure details

In accordance with Example 6, the reaction with dropping addition was carried out by using 7.42 g (0.080 mol) of 3-picoline and 5.54 g (0.053 mol) of a 35% hydrochloric acid. After the dropping addition was finished, the resultant mixture was stirred for 5 hours under heating at the same temperature. After the reaction was finished, the mixture was cooled to the room temperature and neutralized with an aqueous solution of sodium hydroxide. Then, the resultant organic layer was analyzed in the same manner as in Example 1. As the result, 65.2 g of 2-pentyl-2-cyclopentenone were obtained (yield: 80.8%).
Name
3-picoline
Quantity
7.42 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-pentyl-2-cyclopentenone
Yield
80.8%

Identifiers

REACTION_CXSMILES
N1[CH:6]=[CH:5][CH:4]=[C:3]([CH3:7])[CH:2]=1.Cl.[OH-:9].[Na+]>>[CH2:2]([C:3]1[C:7](=[O:9])[CH2:6][CH2:5][CH:4]=1)[CH2:2][CH2:3][CH2:4][CH3:5] |f:2.3|

Inputs

Step One
Name
3-picoline
Quantity
7.42 g
Type
reactant
Smiles
N1=CC(=CC=C1)C
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In accordance with Example 6, the reaction
ADDITION
Type
ADDITION
Details
addition
ADDITION
Type
ADDITION
Details
After the dropping addition
TEMPERATURE
Type
TEMPERATURE
Details
under heating at the same temperature

Outcomes

Product
Name
2-pentyl-2-cyclopentenone
Type
product
Smiles
C(CCCC)C=1C(CCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 65.2 g
YIELD: PERCENTYIELD 80.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.